Atrazine Glutathione Adduct
Atrazine Glutathione Adduct
Brand Name:
Vulcanchem
CAS No.:
24429-05-8
VCID:
VC20821636
InChI:
InChI=1S/C18H30N8O6S/c1-4-20-16-24-17(22-9(2)3)26-18(25-16)33-8-11(14(30)21-7-13(28)29)23-12(27)6-5-10(19)15(31)32/h9-11H,4-8,19H2,1-3H3,(H,21,30)(H,23,27)(H,28,29)(H,31,32)(H2,20,22,24,25,26)/t10-,11-/m0/s1
SMILES:
CCNC1=NC(=NC(=N1)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)NC(C)C
Molecular Formula:
C18H30N8O6S
Molecular Weight:
486.5 g/mol
Atrazine Glutathione Adduct
CAS No.: 24429-05-8
Cat. No.: VC20821636
Molecular Formula: C18H30N8O6S
Molecular Weight: 486.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 24429-05-8 |
|---|---|
| Molecular Formula | C18H30N8O6S |
| Molecular Weight | 486.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C18H30N8O6S/c1-4-20-16-24-17(22-9(2)3)26-18(25-16)33-8-11(14(30)21-7-13(28)29)23-12(27)6-5-10(19)15(31)32/h9-11H,4-8,19H2,1-3H3,(H,21,30)(H,23,27)(H,28,29)(H,31,32)(H2,20,22,24,25,26)/t10-,11-/m0/s1 |
| Standard InChI Key | WDLCRTLULMGVMR-QWRGUYRKSA-N |
| Isomeric SMILES | CCNC1=NC(=NC(=N1)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)NC(C)C |
| SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)NC(C)C |
| Canonical SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)NC(C)C |
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